3-(1,3-Benzodioxol-5-yl)-6-[({3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine

• IUPAC Name: 5-[[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanylmethyl]-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C21H13F3N4O3S/c22-21(23,24)14-4-1-12(2-5-14)20-25-18(31-28-20)10-32-19-8-6-15(26-27-19)13-3-7-16-17(9-13)30-11-29-16/h1-9H,10-11H2
• InChI Key: CFBWWENOZXIYMW-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=NN=C(C=C3)SCC4=NC(=NO4)C5=CC=C(C=C5)C(F)(F)F
• Molecular Formula: C21H13F3N4O3S
• Molecular Weight: 458.4 g/mol
• CAS No.: 1114914-92-9

Description

3-(1,3-Benzodioxol-5-yl)-6-[({3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine is a useful research compound. Its molecular formula is C21H13F3N4O3S and its molecular weight is 458.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis of novel heterocyclic compounds, including those with pyridazine derivatives, has been a significant focus of research. These efforts aim to explore the chemical properties, structural characterization, and potential applications of these compounds in various fields. Studies have detailed the synthesis routes, involving multicomponent reactions, to generate compounds with potential biological and industrial applications (Akbas et al., 2018).

Antimicrobial and Anticancer Properties

Several research efforts have explored the antimicrobial and anticancer properties of pyridazine derivatives. These compounds have been evaluated against various bacterial strains and cancer cell lines, showcasing their potential as therapeutic agents. The structural diversity of these compounds allows for targeted modifications to enhance their biological activities. For instance, novel heterocyclic compounds containing sulfonamido moieties have shown promising antibacterial activities, suggesting their utility as antibacterial agents (Azab et al., 2013).

Antiviral Activity

The antiviral potential of pyridazine derivatives has also been investigated, with some compounds demonstrating promising activities against viruses such as HAV and HSV-1. This highlights the potential of these compounds in developing new antiviral therapies (Hashem et al., 2007).

Herbicidal and Agricultural Applications

Research into the herbicidal activities of pyridazine derivatives has revealed their potential in agricultural applications. Some synthesized compounds have exhibited excellent herbicidal activities, suggesting their use in developing new herbicides. This application is particularly relevant for compounds that can act at low doses, offering a more efficient and environmentally friendly approach to weed management (Xu et al., 2012).